Cas no 804425-68-1 (methyl 3-amino-2-methylbutanoate)

methyl 3-amino-2-methylbutanoate structure

804425-68-1 structure

Product Name:methyl 3-amino-2-methylbutanoate

CAS No:804425-68-1

MF:C₆H₁₃NO₂

MW:131.172921895981

MDL:MFCD19209588

CID:5302861

PubChem ID:13083623

Update Time:2023-11-27

methyl 3-amino-2-methylbutanoate Chemical and Physical Properties

Names and Identifiers

- Butanoic acid, 3-amino-2-methyl-, methyl ester
- methyl 3-amino-2-methylbutanoate
- MDL： MFCD19209588
- Inchi： 1S/C6H13NO2/c1-4(5(2)7)6(8)9-3/h4-5H,7H2,1-3H3
- InChI Key： RNMOPCBIOYTHPD-UHFFFAOYSA-N
- SMILES： C(OC)(=O)C(C)C(N)C

methyl 3-amino-2-methylbutanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-862787-0.05g	methyl 3-amino-2-methylbutanoate	804425-68-1	95.0%	0.05g	$888.0	2025-02-21
Enamine	EN300-862787-0.1g	methyl 3-amino-2-methylbutanoate	804425-68-1	95.0%	0.1g	$930.0	2025-02-21
Enamine	EN300-862787-0.25g	methyl 3-amino-2-methylbutanoate	804425-68-1	95.0%	0.25g	$972.0	2025-02-21
Enamine	EN300-862787-0.5g	methyl 3-amino-2-methylbutanoate	804425-68-1	95.0%	0.5g	$1014.0	2025-02-21
Enamine	EN300-862787-1.0g	methyl 3-amino-2-methylbutanoate	804425-68-1	95.0%	1.0g	$1057.0	2025-02-21
Enamine	EN300-862787-2.5g	methyl 3-amino-2-methylbutanoate	804425-68-1	95.0%	2.5g	$2071.0	2025-02-21
Enamine	EN300-862787-5.0g	methyl 3-amino-2-methylbutanoate	804425-68-1	95.0%	5.0g	$3065.0	2025-02-21
Enamine	EN300-862787-10.0g	methyl 3-amino-2-methylbutanoate	804425-68-1	95.0%	10.0g	$4545.0	2025-02-21
Enamine	EN300-862787-1g	methyl 3-amino-2-methylbutanoate	804425-68-1		1g	$1057.0	2023-09-02
Enamine	EN300-862787-5g	methyl 3-amino-2-methylbutanoate	804425-68-1		5g	$3065.0	2023-09-02

methyl 3-amino-2-methylbutanoate Related Literature

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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
2. An anti-ultrasonic-stripping effect in confined micro/nanoscale cavities and its applications for efficient multiscale metallic patterning†

Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
3. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
4. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
5. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

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